Cas no 50899-05-3 (Butanoic acid, 3-oxo-, 3-pyridinylmethyl ester)

• Product name: Butanoic acid, 3-oxo-, 3-pyridinylmethyl ester
• CAS No: 50899-05-3
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 4011511
• PubChem ID: 15006973

Butanoic acid, 3-oxo-, 3-pyridinylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 3-pyridinylmethyl ester
• 50899-05-3
• DTXSID101245507
• 3-pyridylmethyl 3-oxobutanoate
• SCHEMBL9867821

• Inchi： InChI=1S/C10H11NO3/c1-8(12)5-10(13)14-7-9-3-2-4-11-6-9/h2-4,6H,5,7H2,1H3
• InChI Key： JSBVPGJONZGSON-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 193.07389321Da
• Monoisotopic Mass: 193.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.3Ų